Cas no 892749-85-8 (1-(2-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892749-85-8
• MF: C₁₆H₁₄N₆OS
• MW: 338.386960506439
• CID: 5422261
• Update Time: 2025-07-16

1-(2-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenyl)-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• 1-(2-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C16H14N6OS/c1-2-10-6-3-4-7-11(10)22-14(17)13(19-21-22)16-18-15(20-23-16)12-8-5-9-24-12/h3-9H,2,17H2,1H3
• InChI Key： KLSYAMUEXRFEIA-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3SC=CC=3)N=2)=C(N)N(C2=CC=CC=C2CC)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Introduction to 1-(2-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 892749-85-8, identified as 1-(2-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure combines multiple pharmacophoric elements, making it a subject of considerable interest in the field of medicinal chemistry. The presence of fused rings such as the thiophene and oxadiazole moieties, along with the triazole unit, suggests potential biological activities that have garnered attention from researchers exploring novel therapeutic agents.

In recent years, the development of small molecules with multifunctional scaffolds has accelerated the discovery of compounds with enhanced pharmacological profiles. The 1-(2-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine structure exemplifies this trend by integrating several key heterocyclic systems known to modulate biological pathways. The ethylphenyl group contributes to lipophilicity and may influence membrane permeability, while the thiophenyl moiety is often associated with anti-inflammatory and antimicrobial properties. Together, these components form a basis for exploring new drug candidates.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The combination of the oxadiazole and triazole rings provides multiple sites for chemical modification, enabling the fine-tuning of biological activity. This flexibility has been exploited in various drug discovery programs to develop molecules with improved selectivity and efficacy. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer progression or modulating immune responses.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The 1-(2-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-am ine structure aligns well with this trend by incorporating elements that have demonstrated utility in multiple therapeutic areas. Researchers have been particularly interested in its potential to interact with biological targets such as kinases or transcription factors. The precise arrangement of rings and substituents allows for selective binding to these proteins, which is crucial for developing drugs with minimal side effects.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. The construction of the triazole ring from a suitable precursor necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the integration of the thiophene and oxadiazole units requires precise functional group manipulations. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The pharmacological evaluation of 1-(2ethylphenyl)-4 3(thiophen 2 yl) 1214 oxadiazol 5 yl 11H 12 13 triazol 5 am ine (CAS no 89274985 8) has revealed intriguing properties that warrant further investigation. Preclinical data suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer. The mechanism of action appears to involve modulation of signaling pathways that are dysregulated in disease states. These findings have prompted researchers to explore its potential as a lead compound for developing novel therapeutics.

In addition to its biological activities, this compound serves as a valuable tool for understanding structureactivity relationships (SAR) in heterocyclic chemistry. By systematically varying substituents on different rings or introducing new functional groups at strategic positions within the molecule, chemists can gain insights into how specific structural features influence biological outcomes. This knowledge is essential for designing next-generation drug candidates with optimized properties.

The integration of computational methods has further accelerated research on compounds like 1(21 ethylpheny l) 43(thiophen 22 yl)1214 oxadiazol 5 yl11H12 triazol 51 am ine (CAS no89274985). Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before conducting expensive experimental assays.* These predictions can guide synthetic efforts toward more promising derivatives while minimizing trial-and-error approaches.* This interdisciplinary approach underscores*the importance*of collaboration between chemists,* biologists,and computer scientists*in modern drug discovery.*

Looking ahead,the development*of novel therapeutic agents will continue*to rely on innovative molecular architectures.* Compounds like *the one described here demonstrate how combining diverse heterocyclic systems can yield molecules with unique properties.* As research progresses,new synthetic strategies*and computational tools will enable us*to explore increasingly complex chemical space.* This will be essential for addressing emerging diseases*and improving existing treatments.*